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Compound of Interest

Compound Name: Lanraplenib

Cat. No.: B608459

This document provides immediate safety and logistical information for the proper disposal of
Lanraplenib, a selective spleen tyrosine kinase (Syk) inhibitor used in research. Adherence to
these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety Information: Hazard Classification

There are conflicting Safety Data Sheets (SDS) regarding the hazard classification of
Lanraplenib. A conservative approach, treating the compound as hazardous, is strongly
recommended. One SDS for Lanraplenib succinate classifies it as harmful if swallowed and
very toxic to aquatic life with long-lasting effects[1]. Another SDS for Lanraplenib states the
substance is not classified according to the Globally Harmonized System (GHS)[2].

Guiding Principle: Due to the potential for significant environmental toxicity, all Lanraplenib
waste must be handled and disposed of as hazardous chemical waste. Avoid release to the
environment[1].

Data Presentation: Lanraplenib Safety and Hazard
Information

The following table summarizes the available quantitative and qualitative safety data for
Lanraplenib and its succinate salt.
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Lanraplenib (Cayman Lanraplenib Succinate (DC
Parameter ) )
Chemical)[2] Chemicals)[1]
o - Acute toxicity, Oral (Category
GHS Classification Not Classified 2
Acute aquatic toxicity
(Category 1)
Chronic aquatic toxicity
(Category 1)
Hazard Statements None H302: Harmful if swallowed

H410: Very toxic to aquatic life

with long lasting effects

) P273: Avoid release to the
Precautionary Statements None )
environment

P501: Dispose of
contents/container to an

approved waste disposal plant

Signal Word None No data available

Pictograms None No data available

Step-by-Step Disposal Protocol for Lanraplenib
Waste

This protocol outlines the necessary steps for the safe disposal of Lanraplenib from a
laboratory setting. This includes pure (unused) compound, contaminated labware (e.g., pipette
tips, tubes, gloves), and solutions.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves, when handling Lanraplenib waste.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/us/en/education-products/publications/headline-discoveries/2020/spring-summer-issue/safe-chemical-waste-disposal.html
https://www.benchchem.com/product/b608459?utm_src=pdf-body
https://www.benchchem.com/product/b608459?utm_src=pdf-body
https://www.benchchem.com/product/b608459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Waste Segregation:
Do not mix Lanraplenib waste with non-hazardous waste.
Maintain separate, clearly labeled waste containers for:
o Solid Waste: Contaminated items such as gloves, weighing paper, and empty vials.
o Liquid Waste: Unused solutions or quenched reaction mixtures containing Lanraplenib.

o Sharps: Contaminated needles or other sharp objects must be placed in a designated
sharps container for hazardous chemical waste.

. Waste Collection and Containment:
Collect all Lanraplenib waste in a designated, sealed, and leak-proof container.
The container must be made of a material compatible with the solvents used (if any).

Label the container clearly with "Hazardous Waste," the name "Lanraplenib,” and any other
chemical constituents.

. Prohibited Disposal Methods:

DO NOT dispose of Lanraplenib, in any form, down the sink or in the regular trash. This is
to prevent its release into the environment, where it is potentially very toxic to aquatic life[1].

. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area, such as a satellite
accumulation area, until it is collected.

Ensure the storage area is away from incompatible materials.
. Final Disposal:

All waste containing Lanraplenib must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
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contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal. The final
disposal method will likely be incineration at an approved facility[1][3][4].

Experimental Protocols

No specific experimental protocols for the chemical deactivation of Lanraplenib for disposal
are available in the reviewed literature. The recommended procedure is physical segregation
and disposal via a certified hazardous waste management service. The step-by-step protocol
provided above should be adopted as the standard operating procedure for handling
Lanraplenib waste.

Mandatory Visualization: Lanraplenib Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lanraplenib waste in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Lanraplenib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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